Cas no 56630-31-0 (6-Nonynoic acid)

• Product Name: 6-Nonynoic acid
• CAS No: 56630-31-0
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 348301
• PubChem ID: 534311
• Update Time: 2025-04-19

6-Nonynoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Nonynoic acid
• non-6-ynoic acid
• CHEBI:180450
• SCHEMBL11053470
• JYHVTTAHMRXBQX-UHFFFAOYSA-N
• LMFA01030507
• 56630-31-0
• DTXSID10336529

• Inchi： 1S/C9H14O2/c1-2-3-4-5-6-7-8-9(10)11/h2,5-8H2,1H3,(H,10,11)
• InChI Key： JYHVTTAHMRXBQX-UHFFFAOYSA-N
• SMILES： OC(CCCCC#CCC)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0249 (rough estimate)
• Melting Point: 14°C
• Boiling Point: 308.54°C (rough estimate)
• Refractive Index: 1.4578
• PSA: 37.3